(4-((4-fluorobenzyl)thio)-9-methyl-2-phenyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol

• IUPAC Name: [7-[(4-fluorophenyl)methylsulfanyl]-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C25H20FN3O2S/c1-15-22-20(18(13-30)12-27-15)11-21-24(31-22)28-23(17-5-3-2-4-6-17)29-25(21)32-14-16-7-9-19(26)10-8-16/h2-10,12,30H,11,13-14H2,1H3
• InChI Key: ONUKFYSUSGOPDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4)SCC5=CC=C(C=C5)F)CO
• Molecular Formula: C25H20FN3O2S
• Molecular Weight: 445.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a pyrano[2,3-d]pyrimidine core. This core is a heterocyclic compound that has received substantial consideration due to its privileged and intelligible biodiversity.

Scientific Research Applications

Anticancer Activity

Compounds with structures similar to the given compound have been studied for their anticancer activities. For instance, derivatives of benzo[b]pyran have shown anticancer activity against human cancer cell lines, including lung, breast, and CNS cancers, at low concentrations compared to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005).

Crystal Structure Analysis

Research on the crystal structure of compounds with pyrimidine derivatives has been conducted to understand their molecular arrangements and interactions. For example, the crystal structure of nuarimol, a pyrimidine fungicide, reveals how hydrogen bonds and weak interactions contribute to its stability (Kang et al., 2015).

Polymer Solar Cells Enhancement

Methanol treatment of thieno[3,4-b]-thiophene/benzodithiophene solar cells, similar in chemical processing to compounds of interest, has been shown to significantly enhance efficiency by improving charge transport and reducing recombination, demonstrating the potential for novel materials synthesis (Zhou et al., 2013).

Antimicrobial Activity

Compounds synthesized from similar structural frameworks have been evaluated for antimicrobial activity, with some showing promising results against bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Kumar et al., 2012).

Future Directions

The future research directions could involve further exploration of the biological activity of this compound and related derivatives, particularly their potential role as inhibitors of proteins involved in DNA repair.